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Compound of Interest

Compound Name: 2-Iodo-6-methoxypyrazine

Cat. No.: B1313075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety and handling protocols for 2-Iodo-6-methoxypyrazine
(CAS No: 58139-03-0). Adherence to these guidelines is crucial to ensure a safe laboratory

environment and prevent accidental exposure.

Chemical and Physical Properties
Property Value Reference

CAS Number 58139-03-0 [1]

Empirical Formula C₅H₅IN₂O [1]

Molecular Weight 236.01 g/mol [1]

Form Solid [1]

Melting Point 36.6-38.1 °C [1]

Hazard Identification and Safety Precautions
2-Iodo-6-methoxypyrazine is a hazardous substance that requires careful handling. The

following table summarizes its classification and associated precautionary statements.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)

GHS07 (Exclamation

mark)
Danger

H302: Harmful if

swallowed

Skin Irritation

(Category 2)

GHS07 (Exclamation

mark)
Danger

H315: Causes skin

irritation

Serious Eye Damage

(Category 1)
GHS05 (Corrosion) Danger

H318: Causes serious

eye damage

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

GHS07 (Exclamation

mark)
Danger

H335: May cause

respiratory irritation

Precautionary Statements:

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P264: Wash skin thoroughly after handling.[2]

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.[2]

P280: Wear protective gloves/ eye protection/ face protection.[1][2]

Response:

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel

unwell. Rinse mouth.[1]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1][2]

P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Call a POISON CENTER/doctor if you feel unwell.[2]
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P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a

POISON CENTER/doctor.[1]

Storage:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[2]

P405: Store locked up.[2]

Disposal:

P501: Dispose of contents/ container to an approved waste disposal plant.[2]

Experimental Protocols
A comprehensive assessment of necessary personal protective equipment should be

conducted before handling 2-Iodo-6-methoxypyrazine. The minimum required PPE includes:

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to prevent

eye contact.[2]

Skin Protection:

Gloves: Chemically resistant gloves (e.g., nitrile rubber) must be worn.

Protective Clothing: A lab coat or chemical-resistant apron should be worn to protect the

skin. Flame-retardant and antistatic protective clothing is recommended.

Respiratory Protection: If working in a poorly ventilated area or when the generation of dust

is likely, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and

particulates should be used.

Preparation:

Ensure a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area, preferably within a chemical fume hood.
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Have spill cleanup materials readily available.

Dispensing:

Avoid generating dust when handling the solid material.

Use only non-sparking tools.[3]

Ground and bond containers and receiving equipment to prevent static discharge.[3]

During Use:

Avoid contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke in the handling area.

Keep the container tightly closed when not in use.[2]

After Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[2]

Remove and wash contaminated clothing before reuse.[5]

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, strong acids, and strong bases.[5]

Keep the container tightly closed and stored in a locked cabinet or designated secure area.

[2]

Keep away from heat, sparks, open flames, and other ignition sources.[3]

Minor Spill:

Evacuate the immediate area.

Wear appropriate PPE.

Cover the spill with an inert absorbent material (e.g., vermiculite, sand).
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Carefully sweep up the material, avoiding dust generation, and place it in a sealed, labeled

container for disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Major Spill:

Evacuate the laboratory and alert others.

Do not attempt to clean up the spill without proper training and equipment.

Contact the institution's emergency response team.

First Aid:

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Immediately

call a poison control center or seek medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water for at least 15 minutes.[5] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.[5]

Dispose of 2-Iodo-6-methoxypyrazine and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Contact a licensed professional

waste disposal service to dispose of this material.

Visualized Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 2-Iodo-6-
methoxypyrazine.
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Start: Receive Chemical

Preparation:
- Assess Risks

- Don PPE
- Prepare Workspace

Handling:
- Work in Fume Hood

- Avoid Dust
- Use Grounded Equipment

Storage:
- Tightly Closed Container
- Cool, Dry, Ventilated Area

- Locked and Secured

If not for immediate use

Spill or Exposure Event

Waste Disposal:
- Collect in Labeled Container

- Follow Regulations

After use

Retrieve for use

First Aid Procedures:
- Eye Wash

- Drench Shower
- Seek Medical Attention

If exposure

Spill Cleanup:
- Evacuate

- Use Spill Kit
- Decontaminate Area

If spill

After medical clearance

End: Decontaminate & Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Iodo-6-methoxypyrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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